Cas no 101066-87-9 (4-Iodo-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Iodo-2-(trifluoromethyl)benzonitrile
• CAS No: 101066-87-9
• MF: C₈H₃F₃IN
• MW: 297.01580452919
• MDL: MFCD08458091
• CID: 62202
• PubChem ID: 24885454
• Update Time: 2024-11-04

4-Iodo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethyl)benzonitrile
• 2-Cyano-5-iodobenzotrifluoride
• Benzonitrile, 4-iodo-2-(trifluoromethyl)-
• 4-Cyano-3-(trifluoromethyl)iodobenzene
• 2-Cyano-5-iodobenzotrifluoride, 4-Iodo-alpha,alpha,alpha-trifluoro-o-tolunitrile
• FT-0701347
• AM61278
• CS-W008365
• 4-iodo-2-(trifluoromethyl) benzonitrile
• PS-7152
• 4-Iodo-2-(trifluoromethyl)benzonitrile, 97%
• SCHEMBL1643378
• AKOS005063983
• I1018
• SY024084
• DTXSID10584886
• FT-0653797
• J-000317
• 2-trifluoromethyl-4-iodobenzonitrile
• MFCD08458091
• 4-iodo-2-trifluoromethylbenzonitrile
• 101066-87-9
• AC-4099

• MDL： MFCD08458091
• Inchi： 1S/C8H3F3IN/c9-8(10,11)7-3-6(12)2-1-5(7)4-13/h1-3H
• InChI Key： RBRTXKYFMXVIER-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#N)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 296.92600
• Monoisotopic Mass: 296.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 50.0 to 55.0 deg-C
• Boiling Point: 282.3±40.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 3.18168
• Sensitiveness: Light Sensitive

4-Iodo-2-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes